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Compound of Interest

Compound Name: 3-Fluorophenylacetonitrile

Cat. No.: B154504 Get Quote

In-Depth Technical Guide: 3-
Fluorophenylacetonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-Fluorophenylacetonitrile, a key intermediate in the synthesis of various

pharmaceutical compounds. This document outlines its fundamental molecular characteristics

and provides a representative analytical workflow for its characterization.

Core Molecular Data
3-Fluorophenylacetonitrile is an organic compound featuring a phenyl ring substituted with a

fluorine atom at the meta position and an acetonitrile group. This structure imparts specific

reactivity and properties that are valuable in medicinal chemistry and materials science.
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Property Value References

Molecular Formula C₈H₆FN [1][2][3]

Molecular Weight 135.14 g/mol [1][2][4][5]

Linear Formula FC₆H₄CH₂CN [4][5]

CAS Number 501-00-8 [2][4]

Density 1.163 g/mL at 25°C [3][5]

Boiling Point 113-114°C at 18 mmHg [3][5]

Melting Point 21°C [3]

Refractive Index n20/D 1.502 [5]

Analytical Workflow for Quality Control
The following diagram illustrates a standard workflow for the quality control and

characterization of 3-Fluorophenylacetonitrile in a laboratory setting. This process ensures

the identity, purity, and integrity of the compound before its use in further synthetic steps.
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Sample Receipt of
3-Fluorophenylacetonitrile
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Caption: Quality control workflow for 3-Fluorophenylacetonitrile.
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Experimental Protocols
Detailed experimental methodologies are crucial for the reproducible synthesis and analysis of

3-Fluorophenylacetonitrile. While specific protocols can be proprietary or vary based on the

desired scale and purity, a general procedure for its synthesis often involves the cyanation of 3-

fluorobenzyl bromide.

General Synthesis Protocol: Cyanation of 3-Fluorobenzyl Bromide

Reaction Setup: A solution of 3-fluorobenzyl bromide in a polar aprotic solvent, such as

dimethylformamide (DMF) or acetonitrile, is prepared in a round-bottom flask equipped with

a magnetic stirrer and a reflux condenser.

Cyanide Addition: A cyanide source, typically sodium cyanide or potassium cyanide, is added

to the solution. The amount of cyanide is usually in a slight molar excess relative to the

benzyl bromide.

Reaction Conditions: The reaction mixture is heated to a temperature between 50-80°C and

stirred vigorously for several hours. The progress of the reaction is monitored by a suitable

analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature and

quenched by the addition of water. The product is then extracted into an organic solvent,

such as diethyl ether or ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over an anhydrous

drying agent (e.g., sodium sulfate or magnesium sulfate), and the solvent is removed under

reduced pressure. The crude product is then purified by vacuum distillation or column

chromatography to yield pure 3-Fluorophenylacetonitrile.

Note: This is a generalized protocol and should be adapted and optimized based on specific

laboratory conditions and safety protocols. Handling of cyanide salts requires extreme caution

and should be performed in a well-ventilated fume hood with appropriate personal protective

equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

